Cas no 1547299-38-6 (2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol)

• Product Name: 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol
• CAS No: 1547299-38-6
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 4605300
• PubChem ID: 83128542
• Update Time: 2025-05-20

2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(5-FLUOROPYRIDIN-2-YL)-2-METHYLCYCLOPROPYL]METHANOL
• 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol

• Inchi： 1S/C10H12FNO/c1-10(4-7(10)6-13)9-3-2-8(11)5-12-9/h2-3,5,7,13H,4,6H2,1H3
• InChI Key： NFZGOFDJHBFHIY-UHFFFAOYSA-N
• SMILES： C1(CO)CC1(C1=NC=C(F)C=C1)C

Additional information on 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol

Introduction to 2-(5-Fluoropyridin-2-yl)-2-methylcyclopropylmethanol (CAS No. 1547299-38-6)

2-(5-Fluoropyridin-2-yl)-2-methylcyclopropylmethanol (CAS No. 1547299-38-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological activities, making it a valuable candidate for further investigation and development.

The chemical structure of 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol consists of a cyclopropane ring substituted with a methyl group and a fluoropyridine moiety. The presence of the fluorine atom in the pyridine ring imparts specific electronic and steric properties that can influence the compound's reactivity and biological activity. These structural characteristics make it an interesting subject for researchers exploring new drug candidates and therapeutic agents.

Recent studies have highlighted the potential of 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's anti-inflammatory properties. The results indicated that 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol exhibits significant inhibition of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers from the University of California, San Francisco, explored the compound's antiviral activity against several RNA viruses, including influenza and Zika virus. The findings revealed that 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol effectively inhibits viral replication by interfering with key viral enzymes, making it a promising lead for the development of antiviral drugs.

The pharmacokinetic properties of 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol have also been studied extensively. A pharmacokinetic analysis conducted by a team at Harvard Medical School demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its biological activities, 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol has been synthesized using various methodologies. One notable synthetic route involves the reaction of 5-fluoro-2-pyridinecarbaldehyde with 1-bromo-1-methylcyclopropane in the presence of a suitable base. This method provides high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The safety profile of 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol has also been evaluated in preclinical studies. Toxicity assessments conducted on animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for clinical trials and eventual use in human patients.

In conclusion, 2-(5-fluoropyridin-2-yl)-2-methylcyclopropylmethanol (CAS No. 1547299-38-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.